Cas no 941868-79-7 (N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide)

• Product Name: N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide
• CAS No: 941868-79-7
• MF: C₁₁H₁₁N₃O₂S
• MW: 249.288940668106
• CID: 5499158
• Update Time: 2025-08-05

N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide

• Inchi： 1S/C11H11N3O2S/c15-10(8-5-6-12-16-8)14-11-13-7-3-1-2-4-9(7)17-11/h5-6H,1-4H2,(H,13,14,15)
• InChI Key： BWOSKHMPVBZLHD-UHFFFAOYSA-N
• SMILES： O1C(C(NC2=NC3CCCCC=3S2)=O)=CC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide

N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide: A Novel Compound with Promising Therapeutic Potential

N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide, with the CAS number 941868-79-7, represents a unique molecular scaffold that has garnered significant attention in recent years due to its potential applications in pharmaceutical research. This compound combines structural elements from both 1,3-benzothiazole and 1,2-oxazole rings, creating a hybrid framework that may exhibit enhanced biological activity compared to its individual components. The synthesis of this molecule involves a multi-step process that includes the formation of a thiazole ring through a nucleophilic attack mechanism, followed by the incorporation of an oxazole ring via a condensation reaction. These structural features are critical in determining its pharmacological properties and interaction profiles with biological targets.

Recent studies have highlighted the 1,3-benzothiazole core as a promising scaffold for developing drugs targeting inflammatory diseases. The oxazole ring contributes to the molecule’s ability to modulate enzyme activity and interact with protein targets. The combination of these two heterocyclic systems in N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide may lead to unique pharmacodynamic effects, such as enhanced selectivity for specific receptors or improved metabolic stability. This structural novelty is particularly relevant in the context of modern drug discovery, where the development of multifunctional compounds is increasingly prioritized to address complex disease mechanisms.

Research published in 2023 has demonstrated the potential of 1,3-benzothiazole derivatives in modulating the activity of cytochrome P450 enzymes, which play a key role in drug metabolism. The incorporation of an oxazole ring into the molecular structure may further enhance these enzymatic interactions, potentially leading to improved pharmacokinetic profiles. A study published in the Journal of Medicinal Chemistry (2023) reported that compounds with similar 1,2-oxazole moieties exhibited significant inhibitory effects on COX-2 and 5-LOX enzymes, which are implicated in inflammatory responses. These findings suggest that N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide could serve as a lead compound for the development of anti-inflammatory agents with reduced side effects.

The therapeutic potential of N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide is further supported by its ability to interact with neurotransmitter receptors. A 2023 preclinical study demonstrated that this compound exhibited selective binding to serotonin receptors, suggesting potential applications in the treatment of neuropsychiatric disorders. The 1,3-benzothiazole ring is known to enhance the hydrophobicity of molecules, which may improve their ability to cross the blood-brain barrier—a critical factor in the development of central nervous system (CNS) drugs. These properties make N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide a compelling candidate for further exploration in neuropharmacology.

Recent advancements in computational chemistry have enabled the prediction of the 1,2-oxazole ring’s role in stabilizing the molecule’s conformation, which is essential for its biological activity. A 2023 study using molecular dynamics simulations revealed that the oxazole ring contributes to the molecule’s rigidity, reducing the likelihood of non-specific interactions with off-target proteins. This structural stability is particularly advantageous in the context of drug development, where minimizing side effects is a major challenge. The 1,3-benzothiazole core, on the other hand, provides the necessary flexibility for the molecule to adapt to different binding sites, enhancing its versatility as a therapeutic agent.

The synthesis of N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide has also been optimized to improve its scalability for pharmaceutical applications. A 2023 paper published in Organic & Biomolecular Chemistry described a novel catalytic approach that reduces the number of synthetic steps required to produce this compound, making it more cost-effective for large-scale manufacturing. This advancement is significant for the pharmaceutical industry, where the ability to produce compounds in sufficient quantities is critical for clinical trials and commercialization.

In conclusion, N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide represents a promising molecule with a unique combination of structural features that may offer therapeutic benefits across multiple disease areas. Its potential applications in anti-inflammatory and neuropharmacological therapies, coupled with its structural stability and scalable synthesis, position it as a valuable candidate for further research and development. Ongoing studies are expected to provide deeper insights into its mechanisms of action and optimize its therapeutic potential for clinical use.